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Compound of Interest

Compound Name: Stc-15

Cat. No.: B15607068 Get Quote

Essential Safety and Handling Guide for Stc-15
This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Stc-15, an orally active, small-molecule inhibitor of

the RNA methyltransferase METTL3.[1][2][3] Adherence to these guidelines is essential for

ensuring laboratory safety and maintaining the integrity of your research.

Quantitative Data Summary
Below is a summary of the key quantitative properties of Stc-15.

Property Value Source

Molecular Weight 415.49 g/mol [4]

Purity ≥99.12% [4]

Solubility in DMSO 83 mg/mL (199.76 mM) [4]

Appearance Solid powder

Storage Temperature
-20°C (powder) or -80°C (in

solvent)
[1]
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When handling Stc-15, particularly in its powdered form, a comprehensive suite of personal

protective equipment is mandatory to prevent inhalation, skin contact, and eye exposure. The

following PPE should be worn at all times in the designated handling area.

Eye and Face Protection: Chemical safety goggles that provide a complete seal around the

eyes are required. If there is a significant risk of splashing, a full-face shield should be worn

in addition to safety goggles.

Hand Protection: Chemically resistant gloves, such as nitrile or neoprene, are essential. It is

recommended to double-glove, especially when handling the pure compound. Gloves should

be inspected for any signs of degradation or puncture before use and changed immediately if

contaminated.

Respiratory Protection: A NIOSH-approved respirator is necessary when handling the

powdered form of Stc-15 to prevent inhalation of fine particles. The specific type of respirator

(e.g., N95, or a respirator with a P100 filter) should be determined by a workplace safety

assessment. All respirator use must be in accordance with a comprehensive respiratory

protection program.

Body Protection: A laboratory coat is required. For procedures with a higher risk of

contamination, a disposable, chemically resistant gown or apron should be worn over the lab

coat. Ensure that all skin is covered.

Foot Protection: Closed-toe shoes are mandatory in all laboratory settings.

Operational and Handling Plan
A designated area within the laboratory should be established for the handling of Stc-15. This

area should be clearly marked, and access should be restricted to authorized personnel only.

Preparation of Stock Solutions
Work Area Preparation: All handling of powdered Stc-15 should be conducted within a

certified chemical fume hood to minimize inhalation risk. The work surface should be covered

with absorbent, disposable bench paper.
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Weighing: Use a precision balance within the fume hood. Handle the compound with care to

avoid generating dust.

Solubilization: Stc-15 is soluble in DMSO.[4] To prepare a stock solution, slowly add the

appropriate volume of fresh, anhydrous DMSO to the weighed Stc-15 powder. Gentle

vortexing or sonication may be used to ensure complete dissolution. For in vivo experiments,

further dilutions in vehicles such as corn oil or a mixture of PEG300, Tween 80, and water

may be necessary.[4]

Storage: Stock solutions should be aliquoted into small, clearly labeled, and tightly sealed

vials to avoid repeated freeze-thaw cycles. Store these aliquots at -80°C for long-term

stability.[1]

General Handling Precautions
Avoid direct contact with the skin, eyes, and clothing.

Do not eat, drink, or smoke in the designated handling area.

Ensure adequate ventilation at all times.

Wash hands thoroughly after handling Stc-15, even if gloves were worn.

Disposal Plan
All waste contaminated with Stc-15 must be treated as hazardous chemical waste.

Solid Waste: Contaminated solid waste, including empty vials, pipette tips, gloves, bench

paper, and other disposable materials, should be collected in a dedicated, clearly labeled,

and sealed hazardous waste container.

Liquid Waste: Unused solutions containing Stc-15 should be collected in a separate, sealed,

and clearly labeled hazardous waste container. Do not pour any solutions containing Stc-15
down the drain.

Disposal Procedures: All hazardous waste must be disposed of in accordance with local,

state, and federal regulations. Consult your institution's Environmental Health and Safety

(EHS) department for specific disposal protocols.
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Experimental Protocols
Detailed, step-by-step experimental protocols for Stc-15 are typically proprietary to the

developing institutions and are not publicly available. However, based on the literature, Stc-15
is used in a variety of in vitro and in vivo models to study its effects on cancer cell proliferation

and the tumor microenvironment.[1][3] Researchers should develop their own specific protocols

based on the experimental aims, cell lines, or animal models being used, with careful

consideration of the compound's solubility and stability.

Signaling Pathway of METTL3, the Target of Stc-15
Stc-15 functions by inhibiting METTL3, a key enzyme in RNA methylation. METTL3 has been

shown to influence several downstream signaling pathways that are critical in cancer

progression. The diagram below illustrates a simplified overview of some of the key pathways

modulated by METTL3.
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Simplified METTL3 signaling pathways in cancer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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